![molecular formula C11H11NO3 B1392720 Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate CAS No. 1221792-61-5](/img/structure/B1392720.png)
Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate
Overview
Description
“Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate” is an organic compound with the chemical formula C11H11NO3 . It has a molecular weight of 205.21 . The compound is solid in its physical form .
Molecular Structure Analysis
The linear formula of “Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate” is C11H11NO3 . The Inchi Code is 1S/C11H11NO3/c1-6-4-8(11(13)14-3)10-9(5-6)12-7(2)15-10/h4-5H,1-3H3 .Physical And Chemical Properties Analysis
“Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate” is a solid substance . It has a melting point of 110 - 112°C .Scientific Research Applications
Comprehensive Analysis of Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate Applications
Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate is a chemical compound with a variety of applications in scientific research. Below is a detailed analysis of its unique applications across different fields:
Pharmaceutical Research: This compound is utilized in the synthesis of new pharmaceutical agents due to its benzoxazole core, which is known for a wide range of pharmacological activities. It has been studied for its potential use in developing treatments for conditions such as bacterial infections, fungal diseases, and certain types of cancer .
Material Science: In material science, this compound can serve as an intermediate in the creation of novel materials. Its structural properties allow it to be incorporated into complex molecules that could be used in the development of new polymers or coatings with unique characteristics.
Analytical Chemistry: Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate can be used as a reagent in analytical chemistry. Its specific interactions with other chemicals can be exploited to develop new methods for the detection and quantification of substances in various samples.
Biological Studies: The compound’s biological activity makes it a candidate for studying the mechanism of action of benzoxazole derivatives. This can lead to a better understanding of how these compounds interact with biological systems, which is crucial for drug development.
Chemical Synthesis: It serves as a building block in chemical synthesis, particularly in the construction of complex organic molecules. Its reactivity can be harnessed to form bonds with various functional groups, aiding in the synthesis of diverse organic compounds.
Antimicrobial Agent Development: Research has indicated that benzoxazole derivatives exhibit antimicrobial properties. Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate could be used to develop new antimicrobial agents that are effective against resistant strains of bacteria and fungi .
Cancer Research: The compound has shown promise in anticancer studies, particularly in the context of colorectal cancer. It may be used to design and synthesize new anticancer drugs with improved efficacy and reduced side effects .
Molecular Docking Studies: Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate can be used in molecular docking studies to predict how it might interact with various biological targets. This is an important step in the drug discovery process, helping to identify potential lead compounds for further development .
Safety and Hazards
Mechanism of Action
Target of Action
Benzoxazole derivatives have been reported to display antifungal activity .
Mode of Action
It is known that benzoxazole derivatives can interact with fungal cells, potentially disrupting their growth and reproduction .
Biochemical Pathways
It is known that benzoxazole derivatives can interfere with the biochemical processes of fungal cells .
Result of Action
It is known that benzoxazole derivatives can exhibit antifungal activity .
properties
IUPAC Name |
methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c1-6-4-8(11(13)14-3)10-9(5-6)12-7(2)15-10/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXSJCIPIBSXOEX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N=C(O2)C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101255984 | |
Record name | Methyl 2,5-dimethyl-7-benzoxazolecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101255984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,5-dimethyl-1,3-benzoxazole-7-carboxylate | |
CAS RN |
1221792-61-5 | |
Record name | Methyl 2,5-dimethyl-7-benzoxazolecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-61-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2,5-dimethyl-7-benzoxazolecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101255984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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